Cas no 83554-63-6 (Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1))
83554-63-6 structure
Product Name:Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
CAS No:83554-63-6
MF:C8H7NaO4
MW:190.128553628922
CID:709005
Update Time:2024-02-03
Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
- 2-HYDROXYMANDELIC ACID SODIUM SALT (OHMNA)
- 2-Hydroxymandelicacidsodiumsalt
- OHMNA
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- Inchi: 1S/C8H8O4.Na/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
- InChI Key: RADQTFAKRROCJF-UHFFFAOYSA-M
- SMILES: [Na+].C([O-])(=O)C(C1=CC=CC=C1O)O
Computed Properties
- Exact Mass: 190.024
- Monoisotopic Mass: 190.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6A^2
Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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